Cas no 1404115-32-7 (2-Pyridineacetonitrile, 3-bromo-6-methyl-)

• Product Name: 2-Pyridineacetonitrile, 3-bromo-6-methyl-
• CAS No: 1404115-32-7
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 4901539
• Update Time: 2025-09-20

2-Pyridineacetonitrile, 3-bromo-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetonitrile, 3-bromo-6-methyl-
• 3-Bromo-6-methylpyridine-2-acetonitrile

• Inchi： 1S/C8H7BrN2/c1-6-2-3-7(9)8(11-6)4-5-10/h2-3H,4H2,1H3
• InChI Key： NVTGGEOTSJTJAF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)N=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7

Additional information on 2-Pyridineacetonitrile, 3-bromo-6-methyl-

2-Pyridineacetonitrile, 3-bromo-6-methyl-: A Versatile Scaffold in Modern Medicinal Chemistry

2-Pyridineacetonitrile, 3-bromo-6-methyl- (CAS No. 1404115-32-7) represents a critical compound in the development of novel therapeutic agents. This molecule, characterized by its pyridine ring fused with an acetonitrile group, exhibits unique chemical properties that make it a valuable scaffold for drug discovery. Recent advances in synthetic chemistry have enabled the efficient preparation of this compound, which has shown promising applications in targeting various biological pathways.

Chemical Structure and Functional Groups
The molecular framework of 2-Pyridineacetonitrile, 3-bromo-6-methyl- consists of a six-membered pyridine ring with substituents at the 3- and 6-positions. The 3-bromo group introduces electrophilic reactivity, while the 6-methyl substituent enhances steric and electronic effects. The acetonitrile functionality at the 2-position serves as a versatile handle for further derivatization, enabling the synthesis of diverse analogs with tailored biological activities.

Synthetic Pathways and Optimization
Recent studies have focused on optimizing the synthesis of 2-Pyridineacetonitrile, 3-bromo-6-methyl- to improve yield and purity. A 2023 publication in Organic & Biomolecular Chemistry reported a novel route involving microwave-assisted coupling reactions, which significantly reduced reaction times compared to traditional methods. This advancement highlights the importance of green chemistry principles in modern pharmaceutical development.

Biological Activity and Targeting Mechanisms
The 3-bromo and 6-methyl substituents play a crucial role in modulating the compound's interaction with biological targets. Research published in Journal of Medicinal Chemistry (2024) demonstrated that this compound exhibits potent activity against kinases involved in cancer progression. The pyridine ring provides a rigid structure that facilitates specific binding to protein targets, while the acetonitrile group enhances metabolic stability.

Applications in Drug Discovery
The versatility of 2-Pyridineacetonitrile, 3-bromo-6-methyl- has led to its incorporation into multiple drug development programs. In a 2023 study, this compound was identified as a lead molecule for targeting the EGFR pathway in non-small cell lung cancer. The 3-bromo group was found to enhance ligand efficiency, while the 6-methyl substituent improved solubility properties critical for oral bioavailability.

Structure-Activity Relationship Studies
Comprehensive SAR analysis of 2-Pyridineacetonitrile, 3-bromo-6-methyl- derivatives has revealed key structural features influencing biological activity. A 2024 study in MedChemComm showed that the 6-methyl group significantly enhances the compound's affinity for the HER2 receptor, suggesting its potential as a therapeutic agent in breast cancer treatment. These findings underscore the importance of precise functional group placement in drug design.

Pharmacokinetic Properties
The pharmacokinetic profile of 2-Pyridineacetonitrile, 3-bromo-6-methyl- has been extensively studied to optimize its therapeutic potential. Research published in Drug Metabolism and Disposition (2023) demonstrated that the acetonitrile functionality contributes to improved metabolic stability, with a half-life exceeding 12 hours in preclinical models. This property is critical for ensuring sustained therapeutic effects in vivo.

Current Research Trends
Recent advancements in computational chemistry have enabled the prediction of 2-Pyridineacetonitrile, 3-bromo-6-methyl- interactions with biological targets. Machine learning models developed in 2024 have successfully identified novel binding modes for this compound, providing insights into its mechanism of action. These computational tools are increasingly being integrated into drug discovery pipelines to accelerate the identification of promising candidates.

Challenges and Future Directions
While 2-Pyridineacetonitrile, 3-bromo-6-methyl- shows great promise, challenges remain in optimizing its therapeutic profile. Ongoing research focuses on improving its selectivity for target proteins while minimizing off-target effects. A 2023 study in ACS Chemical Biology explored the use of click chemistry to create bioconjugates that enhance the compound's targeting capabilities, demonstrating the potential of this approach in drug development.

Conclusion
2-Pyridineacetonitrile, 3-bromo-6-methyl- represents a significant advancement in medicinal chemistry, offering a versatile platform for the development of novel therapeutics. Its unique chemical structure and functional groups make it an ideal scaffold for drug discovery, with ongoing research expanding its applications in various disease areas. As synthetic methods and computational tools continue to evolve, the potential of this compound in modern medicine is likely to grow significantly.